Cas no 371945-06-1 (3-Amino-furo2,3-bpyridine-2-carboxylic acid ethyl ester)

• Product Name: 3-Amino-furo2,3-bpyridine-2-carboxylic acid ethyl ester
• CAS No: 371945-06-1
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD09837639
• CID: 304525
• PubChem ID: 21353881
• Update Time: 2025-10-05

3-Amino-furo2,3-bpyridine-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminofuro[2,3-b]pyridine-2-carboxylate
• 3-Amino-furo[2,3-b]pyridine-2-carboxylic acid ethyl ester
• Furo[2,3-b]pyridine-2-carboxylic acid, 3-amino-, ethyl ester
• Furo[2,3-b]pyridine-2-carboxylic acid, 3-amino-, ethyl ester (9CI)
• Ethyl 3-amino furo[2,3-b]pyridine-2-carboxylate
• PubChem15853
• BBWDTHBRBASZIK-UHFFFAOYSA-N
• ST2412962
• AX8159580
• AB1010145
• AB0024531
• W5822
• 3-Aminofuro[2,3-b]pyridine-2-carboxylic acid ethyl ester
• 371945-06-1
• SCHEMBL259266
• DTXSID10612693
• MFCD09837639
• AKOS015838789
• AMY1754
• FT-0650442
• EN300-6479999
• CS-0035031
• TS-00369
• Ethyl3-Aminofuro[2,3-b]pyridine-2-carboxylate
• 3-Amino-furo2,3-bpyridine-2-carboxylic acid ethyl ester

• MDL： MFCD09837639
• Inchi： 1S/C10H10N2O3/c1-2-14-10(13)8-7(11)6-4-3-5-12-9(6)15-8/h3-5H,2,11H2,1H3
• InChI Key： BBWDTHBRBASZIK-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CN=2)C(=C1C(=O)OCC)N

Computed Properties

• Exact Mass: 206.06900
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4
• XLogP3: 2

Experimental Properties

• Density: 1.319±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 134 ºC
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• PSA: 78.35000
• LogP: 2.16790

Additional information on 3-Amino-furo2,3-bpyridine-2-carboxylic acid ethyl ester

Comprehensive Overview of 3-Amino-furo[2,3-b]pyridine-2-carboxylic acid ethyl ester (CAS No. 371945-06-1)

3-Amino-furo[2,3-b]pyridine-2-carboxylic acid ethyl ester (CAS No. 371945-06-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This furopyridine derivative is characterized by a fused furan and pyridine ring system, which is further functionalized with an amino group and an ethyl ester moiety. Such structural features make it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel drug candidates and biologically active compounds.

The growing interest in 3-Amino-furo[2,3-b]pyridine-2-carboxylic acid ethyl ester is reflected in its increasing applications across various scientific domains. Researchers are particularly intrigued by its potential role in medicinal chemistry, where it serves as a building block for designing small-molecule inhibitors targeting enzymes and receptors. Its heterocyclic scaffold is often explored in the context of kinase inhibitors, which are pivotal in cancer therapy and inflammatory diseases. Moreover, its ethyl ester group enhances its solubility, making it a favorable candidate for drug formulation and delivery systems.

In recent years, the demand for 3-Amino-furo[2,3-b]pyridine-2-carboxylic acid ethyl ester has surged due to its relevance in high-throughput screening and combinatorial chemistry. Its ability to undergo diverse chemical transformations, such as amide coupling and nucleophilic substitution, allows for the rapid generation of compound libraries. This aligns with the current trend in drug discovery, where researchers prioritize scaffold hopping and fragment-based design to identify lead compounds with improved efficacy and safety profiles.

Another area where 3-Amino-furo[2,3-b]pyridine-2-carboxylic acid ethyl ester shows promise is in agrochemical innovation. Its structural motif is frequently incorporated into pesticide and herbicide formulations, owing to its potential to interact with biological targets in pests and weeds. The amino group and ester functionality provide sites for further derivatization, enabling the development of compounds with enhanced bioactivity and environmental compatibility.

From a synthetic perspective, the preparation of 3-Amino-furo[2,3-b]pyridine-2-carboxylic acid ethyl ester typically involves multi-step organic reactions, including cyclization, esterification, and amination. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reducing reaction times and improving yields. These innovations cater to the increasing demand for cost-effective and scalable synthetic routes in both academic and industrial settings.

The compound's physicochemical properties, such as its melting point, solubility, and stability, are critical for its practical applications. Analytical methods like HPLC, NMR, and mass spectrometry are routinely used to characterize and ensure the purity of 3-Amino-furo[2,3-b]pyridine-2-carboxylic acid ethyl ester. These quality control measures are essential for maintaining consistency in research and commercial use.

As the scientific community continues to explore the potential of 3-Amino-furo[2,3-b]pyridine-2-carboxylic acid ethyl ester, its role in green chemistry and sustainable development is also being evaluated. Efforts are underway to develop eco-friendly synthetic protocols that minimize waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing while maintaining high standards of product performance.

In summary, 3-Amino-furo[2,3-b]pyridine-2-carboxylic acid ethyl ester (CAS No. 371945-06-1) is a compound of immense scientific and industrial significance. Its multifunctional structure, coupled with its applicability in drug discovery, agrochemicals, and material science, positions it as a valuable asset in modern chemistry. Ongoing research and technological advancements are expected to further expand its utility, making it a cornerstone in the development of next-generation therapeutic agents and specialty chemicals.